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Compound of Interest

Compound Name:
Acetonyltriphenylphosphonium

chloride

Cat. No.: B072237 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetonyltriphenylphosphonium chloride is a key organophosphorus

compound widely utilized as a precursor to a stabilized Wittig reagent.[1] In organic synthesis,

its primary application is the conversion of aldehydes and ketones into α,β-unsaturated ketones

through the Wittig olefination reaction.[2][3] This transformation is of significant interest in

medicinal chemistry and drug development, as the resulting enone functional group is a

versatile intermediate for the synthesis of complex molecules and pharmaceutical ingredients,

including those with antimycobacterial activities.[4] This document provides detailed protocols

for the synthesis of the phosphonium salt, its conversion to the active ylide, and its subsequent

use in the Wittig reaction, along with relevant physical, chemical, and safety data.

Physical and Chemical Properties
Acetonyltriphenylphosphonium chloride is a white to slightly beige crystalline powder.[4] It

is soluble in hot water and can be purified by recrystallization.[4] Key quantitative and

qualitative data are summarized below.
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Property Value Reference

CAS Number 1235-21-8 [5]

Molecular Formula C₂₁H₂₀ClOP [6]

Molecular Weight 354.81 g/mol [5]

Appearance
White to slightly beige fine

crystalline powder
[4]

Melting Point 243-245 °C [4][5]

Storage Temperature Store below +30°C [4]

Solubility Soluble in hot water [4]

InChI Key
XAMZZEBAJZJERT-

UHFFFAOYSA-M
[7]

Experimental Protocols and Methodologies
Protocol 1: Synthesis of Acetonyltriphenylphosphonium
Chloride
This protocol describes the synthesis of the phosphonium salt via the quaternization of

triphenylphosphine with chloroacetone.[1][8]
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Synthesis of Phosphonium Salt

Ylide Generation

Triphenylphosphine

Reflux (45 min)
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Acetonyltriphenylphosphonium
Chloride
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Base (e.g., 10% Na₂CO₃)

Acetylmethylenetriphenylphosphorane
(Active Ylide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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